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Compound of Interest

Compound Name: Hsd17B13-IN-19

Cat. No.: B12385344

For Research Use Only. Not for use in diagnostic procedures.

This document provides crucial safety and logistical information for the proper disposal of the
research chemical Hsd17B13-IN-19. As a novel small molecule inhibitor, comprehensive
hazard data may not be available. Therefore, it is imperative to handle and dispose of this
compound with the assumption that it is hazardous. These procedures are designed to ensure
the safety of laboratory personnel and compliance with environmental regulations.

l. Guiding Principle: Precautionary Handling

In the absence of a specific Safety Data Sheet (SDS) for Hsd17B13-IN-19, it must be managed
as a hazardous chemical waste. This approach minimizes risk and ensures adherence to the
highest safety standards. All disposal actions should be in accordance with local, state, and
federal regulations, as well as institutional Environmental Health and Safety (EHS) policies.

Il. Waste Identification and Segregation
Proper identification and segregation are the foundational steps for safe disposal.

» Waste Classification: Treat all Hsd17B13-IN-19 waste, including pure compound, solutions,
and contaminated materials, as Hazardous Chemical Waste.

e Segregation: Do not mix Hsd17B13-IN-19 waste with other waste streams unless explicitly
permitted by your institution's EHS office. Keep it separate from non-hazardous trash,
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sharps, and biohazardous waste.[1]

lll. Step-by-Step Disposal Protocol

Follow this protocol for the safe collection and disposal of Hsd17B13-IN-19 and associated
materials.

1. Solid Waste Disposal (Unused/Expired Compound, Contaminated Labware)

e Primary Container: Place solid Hsd17B13-IN-19 powder and any items grossly
contaminated with it (e.g., weigh boats, contaminated gloves, bench paper) into a
designated, sealable, and chemically compatible waste container.

o Labeling: Affix a "Hazardous Waste" label to the container immediately.[2] The label must
include:

o Full Chemical Name: "Hsd17B13-IN-19" (no abbreviations).

o Composition: List all contents, including any solvents used for decontamination.

o Principal Investigator (PI) and Laboratory Information: Your name, PI's name, department,
and room number.

o Hazard Identification: Check the appropriate hazard boxes on the label (e.g., "Toxic"). If
unsure, consult your EHS office.

o Storage: Store the sealed waste container in a designated satellite accumulation area within
your laboratory. Ensure it is away from incompatible materials.

2. Liquid Waste Disposal (Solutions containing Hsd17B13-IN-19)

e Primary Container: Collect all liquid waste containing Hsd17B13-IN-19 in a sealable, leak-
proof, and chemically compatible container (plastic is often preferred over glass to prevent
breakage).[2]
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e Labeling: Use the same detailed "Hazardous Waste" label as described for solid waste. List
all chemical components of the solution with approximate percentages.

e Prohibition:DO NOT pour Hsd17B13-IN-19 solutions down the sanitary sewer.[2]

» Storage: Store the liquid waste container with secure secondary containment to prevent
spills.

3. Disposal of "Empty" Containers

Containers that once held the pure Hsd17B13-IN-19 compound are not considered "empty" by
regulatory standards until properly decontaminated.

o Decontamination: Triple rinse the container with a suitable solvent that can dissolve the
compound.

e Rinsate Collection: Collect all three rinses as hazardous liquid waste and add them to your
designated liquid waste container.

o Final Disposal: Once triple-rinsed, the container can be disposed of according to your
institution's policy for non-hazardous lab glass or plastic, but only after the original label has
been defaced or removed.[3]

4. Spill and Decontamination Waste
o Cleanup: In the event of a spill, use an appropriate spill kit to absorb the material.

o Waste Collection: All materials used for cleanup (e.g., absorbent pads, contaminated PPE)
must be collected and disposed of as solid hazardous waste. Place these items in your
designated solid waste container for Hsd17B13-IN-19.

5. Arranging for Final Disposal

o Contact EHS: Once your waste container is nearly full (typically 80%), or if you are
discontinuing work with the compound, arrange for a pickup from your institution's EHS
department or designated hazardous waste contractor.[4]
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o Documentation: Complete any required waste manifests or pickup request forms provided by
your EHS office.[2]

V. Quantitative Data Summary

Container . o
Waste Type ) Disposal Protocol Key Restriction
Requirement
Collect in a labeled
) Sealable, chemically "Hazardous Waste" Do not place in
Solid Waste ) ) )
compatible container container. Arrange for regular trash.
EHS pickup.
Collect in a labeled
"Hazardous Waste"
Leak-proof, sealable, ) ] )
o ) ] container with Do not dispose down
Liquid Waste chemically compatible

container

secondary
containment. Arrange
for EHS pickup.

the sewer.[2]

"Empty" Containers

Original product bottle

Triple rinse with a
suitable solvent.
Collect all rinsate as
hazardous waste.
Deface label before
disposing of the rinsed

container.[3]

Rinsate is hazardous

waste.

Spill Cleanup Debris

Sealable, chemically

compatible container

Collect all
contaminated
materials and dispose
of them as solid

hazardous waste.

Treat all cleanup
materials as

hazardous.

V. Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of
Hsd17B13-IN-19 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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